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BTK Occupancy Assay: The Key PD Measurement

The core pharmacodynamic (PD) assay for branebrutinib in clinical trials was a mass spectrometry assay

that measured drug-occupied and free Bruton's Tyrosine Kinase (BTK) [1]. This method was used to

determine the percentage of BTK occupancy, which is the key indicator of the drug's biological activity.

The workflow and rationale behind this assay are summarized in the diagram below:
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Key Performance Data from the Phase I Study

The mass spectrometry assay successfully generated high-resolution data, revealing important

pharmacokinetic (PK) and pharmacodynamic (PD) relationships for branebrutinib.

Parameter Finding from Phase I Study Experimental Context

BTK
Occupancy

100% occupancy reached after a single 10-mg
dose [1].

Healthy participants; single
ascending dose (SAD) panels.
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Parameter Finding from Phase I Study Experimental Context

Onset

BTK
Occupancy
Half-Life

Mean half-life of 115–154 hours (in MAD panels)
[1].

Healthy participants; multiple
ascending dose (MAD) panels

over 14 days.

Plasma Half-
Life

1.2—1.7 hours; dropped to undetectable levels

within 24 hours [1].

Explained the sustained PD

effect despite short plasma
presence.

Key PD
Finding

BTK occupancy decayed predictably over time,
maintaining pharmacodynamic effects after

plasma levels became undetectable [1].

Supported a once-daily oral
dosing strategy.

Seeking More Detailed Protocol Information

The published literature describes the assay type and its application but lacks granular technical details. To

obtain the specific protocols and troubleshooting guides you need, consider these approaches:

Contact the Manufacturer: Reach out to the company developing branebrutinib (Bristol Myers
Squibb) directly. They are the most likely source of detailed application notes and technical

documents for their specific compound.
Search for Methodological Papers: Conduct a targeted search for papers on "covalent BTK

inhibitor mass spectrometry assays" or "kinase occupancy assays" rather than focusing solely on
"branebrutinib." The techniques used for branebrutinib are likely similar to those for other covalent

BTK inhibitors.
Consult Specialized Resources: Techniques for measuring target occupancy for covalent drugs are

often detailed in journals focused on clinical pharmacology, analytical biochemistry, or kinase-specific
methodologies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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